Cas no 2137761-99-8 (1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)-
• CAS No: 2137761-99-8
• MF: C₁₂H₈FN₃
• MW: 213.210425376892
• CID: 5279003
• Update Time: 2025-06-08

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)-

• Inchi： 1S/C12H8FN3/c13-12-4-9-10(6-15-11(9)7-16-12)8-2-1-3-14-5-8/h1-7,15H
• InChI Key： HGLMGCBQHRAEHP-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2C(C3=CC=CN=C3)=CNC1=2

Additional information on 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)-

Comprehensive Overview of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)- (CAS No. 2137761-99-8)

The compound 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)- (CAS No. 2137761-99-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyridine core substituted with a fluoro group and a pyridinyl moiety, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for fluorinated heterocycles like 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)- has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles. Its CAS No. 2137761-99-8 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)- typically involves multi-step organic reactions, including cross-coupling and fluorination strategies. These methods are widely discussed in forums and publications, as researchers seek efficient synthetic routes for similar compounds. The compound’s pyridine and pyrrole rings contribute to its aromaticity and electron-rich nature, which are critical for binding to biological targets.

From an SEO perspective, keywords like "5-fluoro-3-(3-pyridinyl)-1H-pyrrolo[2,3-c]pyridine uses" and "CAS 2137761-99-8 supplier" are frequently searched, indicating commercial and research interest. The compound’s potential role in cancer therapeutics and neurological disorders is another hot topic, aligning with user queries about innovative small molecules. Its molecular weight and solubility data are also commonly requested, underscoring the need for detailed technical profiles.

In conclusion, 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(3-pyridinyl)- (CAS No. 2137761-99-8) represents a promising candidate for further exploration in drug development. Its structural features and bioactive potential make it a subject of ongoing research, particularly in the context of targeted therapies and precision medicine. As the scientific community continues to investigate its properties, this compound is likely to remain a focal point in heterocyclic chemistry and pharmaceutical innovation.